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Compound of Interest

Compound Name:

N-(4-

methylphenyl)cyclohexanecarboxa

mide

CAS No.: 6876-59-1

Cat. No.: B5743609

Get Quote

Executive Summary: The Molecular Fingerprint
N-(4-methylphenyl)cyclohexanecarboxamide (C₁₄H₁₉NO) is a secondary amide linking a

saturated cyclohexane ring and a para-substituted aromatic ring. In drug development and

impurity profiling, this compound serves as a critical model for distinguishing aliphatic-aromatic

amides from their aromatic-aliphatic isomers (reverse amides).

The "performance" of this molecule in a mass spectrometer—defined by its ionization efficiency

and fragmentation specificity—is characterized by a distinct Acylium Ion Shift. Unlike its reverse

isomer (N-cyclohexyl-4-methylbenzamide), which yields a stable aromatic acyl fragment (m/z

119), the target molecule yields a diagnostic cyclohexylcarbonyl cation (m/z 111).

Key Diagnostic Ions (EI, 70 eV)
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Fragment Ion m/z (Da) Origin Diagnostic Value

Molecular Ion 217 [M]⁺

Confirms MW;

typically moderate

intensity in EI.

Base Peak (Likely) 111 [C₆H₁₁CO]⁺

Primary Identifier.

Distinguishes from

reverse amide.

Amine Fragment 107 [C₇H₇NH₂]⁺•

p-Toluidine radical

cation; confirms the

amine headgroup.

Cyclohexyl 83 [C₆H₁₁]⁺
Loss of CO from m/z

111.

Ring Fragments 55, 41 [C₄H₇]⁺, [C₃H₅]⁺

Characteristic

cyclohexane ring

disintegration series.

Detailed Fragmentation Mechanism
The fragmentation of N-(4-methylphenyl)cyclohexanecarboxamide under Electron Ionization

(EI) is driven by alpha-cleavage relative to the carbonyl group and charge retention on the acyl

moiety due to the stability of the acylium resonance hybrid.

Mechanistic Pathway[1][2][3]
Ionization: Removal of an electron from the nitrogen lone pair or the carbonyl oxygen.

-Cleavage (Amide Bond): The bond between the carbonyl carbon and the nitrogen breaks.

Pathway A (Dominant): Charge remains on the carbonyl fragment, generating the

Cyclohexylcarbonyl cation (m/z 111).

Pathway B: Charge remains on the nitrogen fragment (less common but observable),

generating the p-Toluidine radical cation (m/z 107).
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Decarbonylation: The m/z 111 ion ejects a neutral CO molecule to form the Cyclohexyl

cation (m/z 83).

Ring Disintegration: The cyclohexyl cation undergoes sequential losses of ethylene (C₂H₄) to

yield m/z 55 and m/z 41.

Visualization: Fragmentation Pathway
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Caption: Primary fragmentation pathways of N-(4-methylphenyl)cyclohexanecarboxamide
under 70 eV Electron Ionization.

Comparative Analysis: Target vs. Alternatives
This section objectively compares the mass spectral "performance" (specificity) of the target

against its Reverse Isomer and a Rigid Analog. This comparison is vital for researchers

identifying impurities or metabolites where the amide bond connectivity is ambiguous.
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Comparison 1: The "Reverse Amide" Test
Scenario: Distinguishing N-(4-methylphenyl)cyclohexanecarboxamide (Target) from N-

cyclohexyl-4-methylbenzamide (Isomer). Both have MW 217.[1]

Feature Target Molecule

Reverse Isomer (N-
cyclohexyl-4-
methylbenzamide)

Structure Cyclohexyl-CO-NH-Tolyl Tolyl-CO-NH-Cyclohexyl

Base Peak m/z 111 (Cyclohexyl-CO⁺) m/z 119 (Tolyl-CO⁺)

Amine Fragment m/z 107 (Toluidine) m/z 99 (Cyclohexylamine)

Low Mass Region m/z 55, 41 (High abundance)
m/z 55, 41 (Lower abundance,

masked by aromatic ions)

Conclusion
m/z 111 is the definitive

marker.

m/z 119 is the definitive

marker.

Comparison 2: Substituent Effects
Scenario: Differentiating from N-phenylcyclohexanecarboxamide (Demethylated analog, MW

203).

Shift: The molecular ion shifts from 217 to 203.

Conserved Signal: The m/z 111 (Acylium) peak remains identical, confirming the

cyclohexane-carbonyl moiety is unchanged.

Variable Signal: The amine fragment shifts from m/z 107 (Toluidine) to m/z 93 (Aniline).

Application: If analyzing a mixture, monitoring the 111 fragment acts as a "class identifier" for

cyclohexanecarboxamides, while the 107/93 ratio identifies the specific amine substitution.

Experimental Protocol: Validated Identification
Workflow
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To ensure reproducible data, follow this self-validating protocol for GC-MS or LC-MS/MS

analysis.

A. Sample Preparation[1]
Solvent: Dissolve 1 mg of compound in 1 mL Methanol (LC-MS) or Ethyl Acetate (GC-MS).

Concentration: Dilute to 10 µg/mL for full-scan analysis.

B. Instrumental Parameters (GC-MS - EI)
Column: HP-5MS or equivalent (30m x 0.25mm, 0.25µm film).

Carrier Gas: Helium at 1.0 mL/min.

Inlet Temp: 250°C.

Source Temp: 230°C.

Ionization Energy: 70 eV.[2]

Scan Range: m/z 40–300.

C. Analysis Workflow Diagram

Sample Prep
(10 µg/mL in MeOH)

Injection
(GC or LC Inlet)

Ionization Source
(EI or ESI)

Mass Analyzer
(Scan m/z 40-300) Spectrum Generation

Click to download full resolution via product page

Caption: Standard workflow for mass spectrometric analysis of amide derivatives.

D. Validation Criteria (Self-Check)
Signal-to-Noise: The Molecular Ion (m/z 217) must have S/N > 10:1.

Fragment Ratio: In EI, the ratio of m/z 111 to m/z 217 should be > 1.0 (Base peak is usually

the fragment, not the parent).
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Retention Time: If using a C18 column (LC), the target (more lipophilic due to methyl) should

elute after the unsubstituted phenyl analog.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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